Cas no 2172057-59-7 (1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172057-59-7
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 5800209
• PubChem ID: 165591526
• Update Time: 2025-05-26

1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172057-59-7
• EN300-1595064

• Inchi： 1S/C9H12F3N3O2/c1-6(17)3-2-4-15-8(9(10,11)12)7(5-16)13-14-15/h5-6,17H,2-4H2,1H3
• InChI Key： GYAZDNGMVADNKW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1CCCC(C)O)(F)F

Computed Properties

• Exact Mass: 251.08816112g/mol
• Monoisotopic Mass: 251.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Additional information on 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2172057-59-7 and Product Name: 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound with the CAS number 2172057-59-7 and the product name 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a hydroxypentyl side chain, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of trifluoromethyl-substituted compounds in enhancing pharmacological activity. The trifluoromethyl group, characterized by its electron-withdrawing nature and ability to increase metabolic stability, is a common structural motif in many approved drugs. This substitution pattern often improves binding affinity to biological targets and extends the half-life of pharmaceutical compounds. In the context of 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde, the trifluoromethyl group is strategically positioned to interact with key residues in protein binding pockets, potentially enhancing its efficacy as an active pharmaceutical ingredient (API).

The hydroxypentyl side chain in this compound adds another layer of complexity and functionality. Hydroxyl groups are well-known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility, bioavailability, and interaction with biological targets. The hydroxypentyl moiety may facilitate better solubility in aqueous environments, improving oral or parenteral administration. Additionally, this group could participate in hydrogen bonding interactions with biological receptors, thereby modulating the compound's pharmacological effects.

The core structure of 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde is based on a triazole ring system. Triazoles are a class of heterocycles that have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The triazole ring is characterized by its stability and ability to engage in multiple non-covalent interactions with biological targets. The aldehyde functional group at the 4-position of the triazole ring provides a site for further chemical modification or conjugation with other biomolecules. This makes the compound a versatile scaffold for drug discovery and development.

In the realm of drug design, the combination of these structural features has led to promising results in preclinical studies. Researchers have explored derivatives of this compound for their potential therapeutic applications in various diseases. For instance, studies have suggested that modifications involving the trifluoromethyl group can enhance anti-inflammatory effects by improving interactions with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Similarly, the hydroxypentyl side chain may contribute to improved pharmacokinetic profiles by enhancing binding affinity or reducing metabolic degradation.

Recent advances in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have demonstrated that the placement of both the trifluoromethyl and hydroxypentyl groups optimizes interactions with target proteins. These studies often employ techniques such as molecular dynamics simulations and quantum mechanical calculations to predict binding affinities and identify key interaction sites. Such computational approaches have been instrumental in guiding synthetic modifications aimed at improving potency and selectivity.

The synthesis of 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include condensation reactions to form the triazole ring followed by functional group transformations to introduce both the aldehyde and hydroxypentyl side chains. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacological profile of this compound is under active investigation in academic and industrial research settings. Preliminary findings suggest that it exhibits promising activity against several disease targets without significant off-target effects. This aligns with current trends in drug development where there is a strong emphasis on identifying compounds with high selectivity and low toxicity profiles.

The potential applications of 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for developing novel biomaterials or functional molecules used in diagnostic assays. For instance, derivatives of this compound could be designed as probes for imaging techniques or as components in biosensors.

As research continues to uncover new biological functions and therapeutic opportunities for heterocyclic compounds like triazoles, compounds such as 1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde are poised to play a crucial role in future drug discovery efforts. The combination of structural diversity provided by its components—such as the trifluoromethyl, hydroxypentyl, and triazole moieties—ensures that it remains a valuable scaffold for innovation across multiple disciplines within pharmaceutical chemistry.